![molecular formula C18H19ClN2O2 B268517 N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamide](/img/structure/B268517.png)
N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamide
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Overview
Description
N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamide, also known as Boc-2-Cl-Ph-NH2, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. The compound is a derivative of benzamide and is synthesized using specific methods to achieve its desired properties.
Mechanism of Action
The mechanism of action of N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2 involves the inhibition of specific enzymes and proteins that are involved in the growth and proliferation of cancer cells and bacteria. The compound has also been found to modulate the immune response, leading to its potential use in the treatment of inflammatory diseases.
Biochemical and Physiological Effects:
N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2 has been shown to exhibit a range of biochemical and physiological effects in various studies. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit bacterial growth, and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2 is its high potency and specificity towards its targets. The compound has also been found to exhibit low toxicity, making it a promising candidate for drug development. However, one of the limitations of N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2 is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the research and development of N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2. One potential application is in the development of novel cancer therapies, where the compound could be used in combination with other drugs to enhance their efficacy. Another direction is in the development of new antibacterial agents, where N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2 could be used as a lead compound for the synthesis of more potent and selective inhibitors. Additionally, further studies are needed to investigate the potential use of N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2 in the treatment of inflammatory diseases and other conditions.
Synthesis Methods
The synthesis of N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2 involves the reaction of 2-chlorobenzoyl chloride with N-(tert-butoxycarbonyl)-4-aminophenylalanine methyl ester, followed by the removal of the tert-butoxycarbonyl protecting group. The resulting compound is then purified to obtain the final product.
Scientific Research Applications
N-{4-[(butylamino)carbonyl]phenyl}-2-chlorobenzamideNH2 has been extensively studied for its potential use in the development of novel drugs. The compound has been found to exhibit significant biological activity against various targets, including cancer cells, bacterial infections, and inflammation.
properties
Molecular Formula |
C18H19ClN2O2 |
---|---|
Molecular Weight |
330.8 g/mol |
IUPAC Name |
N-[4-(butylcarbamoyl)phenyl]-2-chlorobenzamide |
InChI |
InChI=1S/C18H19ClN2O2/c1-2-3-12-20-17(22)13-8-10-14(11-9-13)21-18(23)15-6-4-5-7-16(15)19/h4-11H,2-3,12H2,1H3,(H,20,22)(H,21,23) |
InChI Key |
SPGONJSGXKJRHE-UHFFFAOYSA-N |
SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Origin of Product |
United States |
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